Cas no 6313-76-4 (2-(ethylsulfanyl)pyridine)

• Product Name: 2-(ethylsulfanyl)pyridine
• CAS No: 6313-76-4
• MF: C₇H₁₀BrNS
• MW: 220.129999637604
• CID: 958795
• PubChem ID: 54609123
• Update Time: 2025-04-19

2-(ethylsulfanyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(ethylsulfanyl)pyridine
• 2-ethylsulfanylpyridine,hydrobromide
• NSC40186
• NSC-40186
• 2-(Ethylsulfanyl)pyridine--hydrogen bromide (1/1)
• 6313-76-4
• DTXSID00714812

• Inchi： 1S/C7H9NS.BrH/c1-2-9-7-5-3-4-6-8-7;/h3-6H,2H2,1H3;1H
• InChI Key： POJPFZQDPZGNJZ-UHFFFAOYSA-N
• SMILES： Br.S(C1C=CC=CN=1)CC

Computed Properties

• Exact Mass: 139.04567
• Monoisotopic Mass: 218.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 75.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.2A^2

Experimental Properties

• Density: 1.07
• Boiling Point: 228.2°C at 760 mmHg
• Flash Point: 91.8°C
• Refractive Index: 1.558
• PSA: 12.89
• LogP: 3.15170